Cas no 1365941-03-2 (1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1365941-03-2
• MF: C₄H₄ClN₃O₄S
• MW: 225.610258102417
• CID: 5054038
• Update Time: 2025-06-08

1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride
• 2-methyl-4-nitropyrazole-3-sulfonyl chloride
• 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C4H4ClN3O4S/c1-7-4(13(5,11)12)3(2-6-7)8(9)10/h2H,1H3
• InChI Key： BHIHNOCGRDYMFQ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=NN1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 0.4
• Topological Polar Surface Area: 106

Additional information on 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride (CAS No. 1365941-03-2)

1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile reactivity and potential applications in drug development. This compound, identified by the CAS number 1365941-03-2, belongs to the class of nitro-substituted pyrazole derivatives, which are known for their broad spectrum of biological activities. The presence of both a sulfonyl chloride functional group and a nitro group makes it a valuable intermediate in synthetic chemistry, particularly in the synthesis of heterocyclic compounds and biologically active molecules.

The sulfonyl chloride moiety in 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride is highly reactive and serves as a crucial electrophile in organic synthesis. It is commonly used for the introduction of sulfonamide groups into molecules, which are prevalent in many pharmaceutical agents due to their ability to enhance binding affinity and metabolic stability. The nitro group, on the other hand, can be further functionalized through reduction to an amine or through diazotization reactions, providing additional synthetic pathways for modifying the core pyrazole scaffold.

Recent advancements in medicinal chemistry have highlighted the importance of nitro-substituted pyrazoles in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural motif of 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride aligns well with these trends, making it a promising candidate for further exploration in drug discovery programs.

In particular, the combination of the nitro group and the sulfonyl chloride functionality offers a unique opportunity for structure-activity relationship (SAR) studies. By systematically varying or modifying these groups, chemists can gain insights into how different structural features influence biological activity. This approach has been successfully applied in the development of new antibiotics, antifungals, and other therapeutic agents where precise control over molecular structure is essential.

The synthesis of 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available precursors such as 1-methylpyrazole. The nitration step introduces the nitro group at the 4-position, followed by sulfonylation using chlorosulfonic acid or other sulfonating agents. The resulting sulfonyl chloride derivative is then isolated and purified for further use in synthetic transformations.

One of the most compelling aspects of 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop novel sulfonamide-based drugs that target various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The ability to introduce additional functional groups while maintaining the core pyrazole scaffold allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

The role of computational chemistry has also been instrumental in understanding the behavior of 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride and its derivatives. Molecular modeling techniques can predict how different substituents will affect molecular interactions with biological targets, providing a rational basis for designing more effective drugs. These computational studies often complement experimental efforts by identifying potential lead compounds before they are synthesized and tested.

Another area where this compound has found utility is in materials science. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in catalysis and material design. The presence of both electrophilic and nucleophilic centers in 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride makes it an attractive ligand for metal complexes with potential applications in catalytic processes or as sensors for environmental pollutants.

Future research directions may explore the use of 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride in combinatorial chemistry libraries or as part of high-throughput screening campaigns to identify new bioactive molecules. Its structural features make it well-suited for generating diverse scaffolds that can be rapidly screened for biological activity across multiple targets.

In conclusion, 1-Methyl-4-nitro-1H-pyrazole-5-sulfonyl chloride (CAS No. 1365941-03-2) represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its unique combination of functional groups provides ample opportunities for synthetic innovation and drug development. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play a crucial role in advancing therapeutic strategies against various diseases.